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Compound of Interest

Compound Name: Thioindigo

Cat. No.: B1682309

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of high-purity
thioindigo, along with detailed methodologies for its synthesis, purification, and analysis. This
document is intended to serve as a valuable resource for researchers and professionals in drug
development and related scientific fields who require high-purity thioindigo for their work.

Commercial Suppliers of High-Purity Thioindigo

High-purity thioindigo is available from a number of commercial chemical suppliers. While
many suppliers list thioindigo in their catalogs, the stated purity and the level of accompanying
analytical data can vary. For research and development purposes, particularly in drug
development, sourcing from suppliers who provide comprehensive Certificates of Analysis
(CoA) with detailed impurity profiles is crucial. The following table summarizes some of the key
commercial suppliers of thioindigo.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1682309?utm_src=pdf-interest
https://www.benchchem.com/product/b1682309?utm_src=pdf-body
https://www.benchchem.com/product/b1682309?utm_src=pdf-body
https://www.benchchem.com/product/b1682309?utm_src=pdf-body
https://www.benchchem.com/product/b1682309?utm_src=pdf-body
https://www.benchchem.com/product/b1682309?utm_src=pdf-body
https://www.benchchem.com/product/b1682309?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682309?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Supplier

Product
Namel/Grade

Purity

CAS Number

Additional
Information

Smolecule

Thioindigo

>98%

522-75-8

Soluble in
DMSO.
Recommended
storage at 0-4°C
for short term
and -20°C for

long term.

Sigma-Aldrich

Thioindigo

97%

522-75-8

Available through

Aldrich partners.

Blue Tiger
Scientific

Thioindigo Dye

Biotechnology
Grade

522-75-8

Stated as "highly
pure". Products
are for in vitro
research use
only (RUO).

Molecular Depot

Thioindigo Dye

Biotechnology
Grade

522-75-8

Stated as "highly
pure". Products
are for in vitro
research use
only (RUO).

Chem-Impex

Thioindigo

Cl1 73300

522-75-8

Appearance is
described as
orange to brown
to dark purple
powder/crystal.

TCI America

Thioindigo

522-75-8

Available through
distributors like

Fisher Scientific.

Note: Purity claims should always be verified by reviewing the lot-specific Certificate of Analysis

provided by the supplier. "Biotechnology grade" suggests high purity, but quantitative data

should be requested.
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Synthesis of High-Purity Thioindigo

The most common and well-established synthetic route to thioindigo proceeds from
thiosalicylic acid and chloroacetic acid. This synthesis involves the formation of an
intermediate, 3-hydroxythionaphthene, which is subsequently oxidized to thioindigo.[1]

Signaling Pathway for Thioindigo Synthesis

Thiosalicylic Acid [ __Alkylation & Cyclization
—/* 3-Hydroxythionaphthene M» Thioindigo

Chloroacetic Acid
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Caption: Synthetic pathway from Thiosalicylic Acid to Thioindigo.

Experimental Protocol: Synthesis of Thioindigo

This protocol is a synthesis of procedures described in the chemical literature, including
patented methods that report high yields and purity.[2][3]

Part 1. Synthesis of 3-Hydroxythionaphthene

Alkylation: In a well-ventilated fume hood, dissolve thiosalicylic acid in an aqueous solution
of sodium hydroxide.

» Slowly add a solution of chloroacetic acid while maintaining the temperature of the reaction
mixture.

« Stir the reaction mixture until the alkylation is complete. The resulting thioether is then
cyclized.

o Cyclization: The thioether intermediate is cyclized to form 2-hydroxythianaphthene. This can
be achieved through various methods described in the literature, often involving the use of a
dehydrating agent or heating.[1]
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Part 2: Oxidation of 3-Hydroxythionaphthene to Thioindigo

Dissolution: Dissolve 1 mole of 3-hydroxythionaphthene in a 1.5 molar equivalent of a 5-20%
agueous sodium hydroxide solution.

Oxidation: Cool the solution to between 0°C and 20°C.

Slowly add an agueous solution of at least 1 molar equivalent of an alkali metal or
ammonium peroxodisulfate (e.g., sodium persulfate) dropwise to the cooled solution. The
reaction temperature should be maintained between -20°C and +50°C, with a preferred
range of 0°C to 20°C.

Precipitation and Isolation: The thioindigo product will precipitate out of the solution as a
colored solid.

Continue stirring the suspension for a period to ensure complete reaction.

Filter the crude thioindigo, wash it with water until the filtrate is neutral, and then dry the
product. This process is reported to yield thioindigo in high yield and excellent purity.[3]

Purification of Thioindigo

For applications requiring the highest purity, the synthesized or commercially sourced

thioindigo should be further purified. Vacuum sublimation is a highly effective method for

purifying volatile solids like thioindigo, as it can yield materials with purities often exceeding
99.9%.[4]

Experimental Protocol: Purification by Vacuum
Sublimation

Apparatus Setup: Assemble a vacuum sublimation apparatus, which typically consists of a
vessel to hold the crude thioindigo, a heating source (e.g., a heating mantle), and a cold
finger or a cooled surface for the sublimate to deposit on.

Loading: Place the crude thioindigo powder into the bottom of the sublimation vessel.
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e Vacuum Application: Evacuate the apparatus to a pressure of 1-9 x 10~4 torr. A low pressure
is crucial as it reduces the sublimation temperature, which is beneficial for thermally sensitive

compounds.

o Heating: Gently and gradually heat the vessel containing the crude thioindigo. The
temperature should be carefully controlled to be below the melting point of thioindigo
(280°C) but sufficient to induce sublimation.

o Sublimation and Deposition: As the thioindigo sublimes, it will transition directly from a solid
to a gas. The gaseous thioindigo will then deposit as highly pure crystals on the cooled
surface of the cold finger. Non-volatile impurities will remain in the heating vessel.

o Collection: After the sublimation is complete, carefully cool the apparatus to room
temperature before venting to atmospheric pressure. The purified thioindigo crystals can
then be scraped from the cold finger.

Experimental Workflow for Thioindigo Purification and
Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Commercial Sourcing and Synthesis of High-Purity
Thioindigo: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682309#commercial-suppliers-of-high-purity-
thioindigo]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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